(5-Phenyl-1,2-oxazol-3-yl)methyl 2-(4-methoxyphenyl)acetate

• IUPAC Name: (5-phenyl-1,2-oxazol-3-yl)methyl 2-(4-methoxyphenyl)acetate
• InChI: InChI=1S/C19H17NO4/c1-22-17-9-7-14(8-10-17)11-19(21)23-13-16-12-18(24-20-16)15-5-3-2-4-6-15/h2-10,12H,11,13H2,1H3
• InChI Key: SEEGSVVSVWBRQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)OCC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

Molecular Structure Analysis

This would involve the use of techniques such as X-ray crystallography, NMR spectroscopy, and computational methods to determine the three-dimensional structure of the molecule.

Chemical Reactions Analysis

This would involve studying the chemical reactions that the compound can undergo, including its reactivity and stability.

Physical And Chemical Properties Analysis

This would involve studying properties such as solubility, melting point, boiling point, and spectral properties.

Scientific Research Applications

Antimicrobial and Antioxidant Activity

• Phenylacetic acid derivatives, including compounds related to (5-Phenyl-1,2-oxazol-3-yl)methyl 2-(4-methoxyphenyl)acetate, were isolated from Curvularia lunata culture. These compounds lacked antimicrobial and antioxidant activity, but a related compound, 4-epiradicinol, inhibited the growth of various bacteria (Varma et al., 2006).

Aldose Reductase Inhibitors

• A series of iminothiazolidin-4-one acetate derivatives, similar in structure, were synthesized and evaluated as aldose reductase inhibitors, suggesting potential applications in diabetic complications treatment (Ali et al., 2012).

Synthon for Synthesis

• 4-Ethoxymethylene-2-phenyl-5(4H)-oxazolene, structurally related to the queried compound, was used as a synthon in the synthesis of various 2H-pyran-2-ones (Kočevar et al., 1992).

Fungicidal Activity

• Novel (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues, structurally similar to the queried compound, exhibited fungicidal activities against several phytopathogenic fungi (Yang et al., 2017).

Analgesic and Histopathological Assessment

• 2-(4-(4-bromophenylsulfonyl)phenyl)-4-arylidene-oxazol-5(4H)-ones, structurally related, were synthesized and evaluated for their analgesic activity and histopathological assessment, showing potential for pain management with low toxicity (Bărbuceanu et al., 2020).

Aldose Reductase Inhibition in Visual Impairment

• Oxadiazol-5-yl-acetic acids and oxazol-4-yl-acetic acids, similar to the queried compound, showed potential as aldose reductase inhibitors, preventing cataract development in a rat model (La Motta et al., 2008).

Herbicidal Activities

• Triazolinone derivatives, incorporating pharmacophores like the queried compound, displayed herbicidal activities, offering potential as postemergent herbicides for weed control in rice fields (Luo et al., 2008).

Safety and Hazards

This would involve studying the toxicity, flammability, and other hazards associated with the compound.

Future Directions

This would involve discussing potential future research directions, such as new synthetic methods, potential applications, and areas that need further investigation.